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Compound of Interest

Compound Name: Calcium di(octacosanoate)

CAS No.: 52258-47-6

Cat. No.: B1623219

Get Quote

Welcome to the Technical Support Center for Calcium di(octacosanoate) (commonly referred

to as Calcium montanate). This dynamic guide is designed for formulation scientists,

researchers, and drug development professionals who are navigating the complex isolation

and purification of this extremely hydrophobic, long-chain (C28) fatty acid calcium salt.

Below, you will find causality-driven troubleshooting FAQs, self-validating experimental

protocols, and comprehensive physicochemical data to ensure high-yield, high-purity recovery.

Troubleshooting Guide & FAQs
Q1: Why does my Calcium di(octacosanoate) precipitate form an unfilterable gel when

cooling from organic solvents? Causality: The extreme hydrophobicity of the octacosanoate

chains (C28H55O2⁻) drives strong van der Waals interactions. When dissolved in hot non-

polar solvents (like xylene or toluene) and allowed to cool statically, the long alkyl chains

entangle and self-assemble into a 3D fibrillar network before discrete crystallization occurs.

This network traps the solvent, forming a monolithic organogel. Solution: You must disrupt the

macroscopic network during the nucleation phase. Implement a controlled cooling ramp (e.g.,

1–2°C/min) coupled with high-shear mechanical stirring. The shear forces prevent the fibrils
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from cross-linking into a gel, forcing the compound to precipitate as discrete, filterable

microcrystals.

Q2: How can I selectively separate unreacted octacosanoic acid (montanic acid) from the

synthesized calcium salt? Causality: Both the free acid and the calcium salt are highly

hydrophobic. However, octacosanoic acid retains a polar carboxylic acid headgroup that can

hydrogen-bond with protic solvents at elevated temperatures. In contrast, Calcium
di(octacosanoate) forms a highly stable, tightly packed ionic lattice that is completely insoluble

in alcohols, even at reflux temperatures (1)[1]. Solution: Perform a Soxhlet extraction using

absolute ethanol or isopropanol. The hot solvent will selectively dissolve and wash away the

unreacted free fatty acid, leaving the highly pure, insoluble calcium salt in the thimble.

Q3: What solvents are effective for the recrystallization of Calcium di(octacosanoate)?
Causality: Due to its high molecular weight of 887.55 g/mol (2)[2] and strong ionic bonding,

Calcium di(octacosanoate) resists dissolution in most common laboratory solvents at room

temperature. Solution: The compound requires high-temperature dissolution in aromatic

hydrocarbons. Boiling xylene (b.p. ~138°C) or toluene (b.p. 110°C) are the standard choices.

Ensure the solvent is heated to at least 120°C (for xylene) to achieve full solubilization before

initiating the controlled cooling protocol.

Quantitative Data Summary
Property Value / Description Reference

Chemical Formula C56H110CaO4 [2]

Molecular Weight 887.55 g/mol [2]

Melting Point ~147°C [3]

Solubility (Water) Insoluble [2]

Solubility (Cold Organics)
Insoluble (Ethanol, Acetone,

Chloroform)
[1]

Solubility (Hot Organics)
Soluble in boiling Xylene,

Toluene
Empirical
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Protocol A: Selective Solvent Extraction (Removal of
Free Acid)
This self-validating protocol ensures the removal of unreacted octacosanoic acid without

product loss.

Preparation: Weigh 10.0 g of crude Calcium di(octacosanoate) and transfer it into a

cellulose Soxhlet thimble.

Assembly: Place the thimble into a Soxhlet extractor attached to a 500 mL round-bottom

flask containing 300 mL of absolute ethanol and a magnetic stir bar.

Extraction: Heat the flask to 85°C to establish a steady reflux. Allow the extraction to run for

12–16 hours (approx. 40–50 cycles).

Causality Check: The hot ethanol selectively solubilizes the free octacosanoic acid. The

calcium salt remains structurally intact in the thimble due to its insolubility[1].

Validation Step: To verify extraction completion, collect 2 mL of the solvent from the

extraction chamber just before it siphons, and evaporate it on a watch glass. If no waxy

residue remains, the free acid has been fully removed.

Drying: Remove the thimble and dry the purified residue in a vacuum oven at 60°C for 12

hours to remove residual ethanol.

Protocol B: High-Shear Recrystallization
This protocol resolves the gelation issue during final purification.

Dissolution: Transfer the dried, acid-free Calcium di(octacosanoate) into a jacketed reactor

equipped with an overhead high-shear impeller. Add 200 mL of anhydrous xylene.

Heating: Heat the suspension to 130°C under continuous stirring until the solution becomes

completely clear.

Controlled Cooling: Program the jacketed reactor to cool at a strict rate of 2°C/min.

Simultaneously, increase the impeller speed to 800 RPM.
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Causality Check: The high shear physically disrupts the formation of the 3D organogel

network, yielding a fine crystalline suspension instead of a trapped gel matrix.

Filtration: Once the mixture reaches room temperature (25°C), immediately filter the

suspension through a sintered glass funnel under a high vacuum.

Washing & Drying: Wash the filter cake with 50 mL of cold hexane to remove trace xylene,

then dry under a vacuum at 80°C to a constant weight.
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Workflow for the purification of Calcium di(octacosanoate) avoiding gelation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1623219?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623219?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

